Cas no 80838-96-6 (1-[(1S)-4-Methyl-1-oxo-1lambda4,4-benzothiazin-2-yl]ethanone)

1-[(1S)-4-Methyl-1-oxo-1lambda4,4-benzothiazin-2-yl]ethanone structure
80838-96-6 structure
Product name:1-[(1S)-4-Methyl-1-oxo-1lambda4,4-benzothiazin-2-yl]ethanone
CAS No:80838-96-6
MF:C11H11NO2S
MW:221.275541543961
CID:986128

1-[(1S)-4-Methyl-1-oxo-1lambda4,4-benzothiazin-2-yl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methyl-1-oxo-1λ<sup>4</sup>,4-benzothiazin-2-yl)ethanone
    • NSC357139
    • 1-[(1S)-4-Methyl-1-oxo-1lambda4,4-benzothiazin-2-yl]ethanone
    • Inchi: 1S/C11H11NO2S/c1-8(13)11-7-12(2)9-5-3-4-6-10(9)15(11)14/h3-7H,1-2H3/t15-/m0/s1
    • InChI Key: DJZLTEWZKAOFNE-HNNXBMFYSA-N
    • SMILES: [S@]1(C(C(C)=O)=CN(C)C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 221.051
  • Monoisotopic Mass: 221.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.3

Experimental Properties

  • Density: 1.37
  • Boiling Point: 430.3°Cat760mmHg
  • Flash Point: 214°C
  • PSA: 56.59000
  • LogP: 2.60510

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